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Compound of Interest

Compound Name: Ethyl propyl sulfide

Cat. No.: B1361377 Get Quote

An In-depth Technical Guide to Ethyl Propyl Sulfide: Chemical Properties and Structure

Introduction
Ethyl propyl sulfide, a thioether with the chemical formula C₅H₁₂S, is a volatile organic

compound of interest in various scientific and industrial fields.[1] This document provides a

comprehensive overview of its chemical properties, structure, and relevant experimental

methodologies, tailored for researchers, scientists, and professionals in drug development.

Chemical and Physical Properties
Ethyl propyl sulfide is a colorless liquid with a characteristic pungent odor.[1][2] It is an

asymmetrical thioether, featuring a sulfur atom bonded to an ethyl and a propyl group.[1] This

structural asymmetry influences its physical properties and chemical reactivity. The compound

is soluble in organic solvents and has limited solubility in water.[2]

Quantitative Data Summary
The key physicochemical properties of ethyl propyl sulfide are summarized in the table below

for easy reference and comparison.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1361377?utm_src=pdf-interest
https://www.benchchem.com/product/b1361377?utm_src=pdf-body
https://www.benchchem.com/product/b1361377?utm_src=pdf-body
https://www.smolecule.com/products/s793593
https://www.benchchem.com/product/b1361377?utm_src=pdf-body
https://www.smolecule.com/products/s793593
https://cymitquimica.com/cas/4110-50-3/
https://www.smolecule.com/products/s793593
https://cymitquimica.com/cas/4110-50-3/
https://www.benchchem.com/product/b1361377?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361377?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

IUPAC Name 1-(Ethylthio)propane [1][3]

Synonyms
Ethyl n-propyl sulfide, 3-

Thiahexane
[1][2][3][4]

CAS Number 4110-50-3 [1][3]

Molecular Formula C₅H₁₂S [1][3][4]

Molecular Weight 104.214 g/mol [1][3]

Appearance Colorless to pale yellow liquid [1][2]

Melting Point -117 °C [1][4]

Boiling Point 119 °C [4]

Vapor Pressure 18.83 mmHg [1]

SMILES CCCSCC [1][4]

InChIKey
ZDDDFDQTSXYYSE-

UHFFFAOYSA-N
[3][4]

Molecular Structure and Reactivity
The structure of ethyl propyl sulfide is characterized by a central sulfur atom bonded to an

ethyl and a propyl group.[1] The sulfur atom possesses two lone pairs of electrons, which

contribute to the molecule's nucleophilic character.[1] This makes it more nucleophilic than its

ether analog due to the higher polarizability of sulfur compared to oxygen.[1] The carbon-sulfur

bond length is approximately 1.81 Å.[1]

Molecular structure of ethyl propyl sulfide.

Typical reactions of ethyl propyl sulfide include:

Oxidation: It can be oxidized to form ethyl propyl sulfoxide and further to ethyl propyl sulfone

using oxidizing agents like hydrogen peroxide.[1]

Alkylation: As a nucleophile, it reacts with alkyl halides to form sulfonium salts.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1361377#ethyl-propyl-sulfide-chemical-properties-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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